Cas no 2138415-71-9 (Tert-butyl 3-(2-amino-5-fluorophenyl)prop-2-ynoate)

• Product Name: Tert-butyl 3-(2-amino-5-fluorophenyl)prop-2-ynoate
• CAS No: 2138415-71-9
• MF: C₁₃H₁₄FNO₂
• MW: 235.254167079926
• CID: 5934457
• PubChem ID: 165458918
• Update Time: 2025-05-20

Tert-butyl 3-(2-amino-5-fluorophenyl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-amino-5-fluorophenyl)prop-2-ynoate
• EN300-743598
• 2138415-71-9
• Tert-butyl 3-(2-amino-5-fluorophenyl)prop-2-ynoate

• Inchi： 1S/C13H14FNO2/c1-13(2,3)17-12(16)7-4-9-8-10(14)5-6-11(9)15/h5-6,8H,15H2,1-3H3
• InChI Key： SJPWMEWQCGPEQV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C#CC(=O)OC(C)(C)C)C=1)N

Computed Properties

• Exact Mass: 235.10085685g/mol
• Monoisotopic Mass: 235.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 3-(2-amino-5-fluorophenyl)prop-2-ynoate

Recent Advances in the Application of Tert-butyl 3-(2-amino-5-fluorophenyl)prop-2-ynoate (CAS: 2138415-71-9) in Chemical Biology and Pharmaceutical Research

The compound Tert-butyl 3-(2-amino-5-fluorophenyl)prop-2-ynoate (CAS: 2138415-71-9) has recently emerged as a promising building block in medicinal chemistry and chemical biology research. This alkyne-containing fluorinated aromatic ester has garnered significant attention due to its unique structural features, which enable its application in diverse synthetic pathways and drug discovery programs. The presence of both an amino group and a fluorine atom on the phenyl ring, combined with the reactive propiolate ester moiety, makes this compound particularly valuable for the development of novel bioactive molecules.

Recent studies have demonstrated the utility of 2138415-71-9 as a key intermediate in the synthesis of targeted kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry reported its use in developing selective FGFR (fibroblast growth factor receptor) inhibitors through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The researchers highlighted how the fluorine atom at the 5-position significantly enhanced binding affinity to the ATP-binding pocket of FGFR2, while the tert-butyl ester group provided optimal pharmacokinetic properties to the final compounds.

In chemical biology applications, this compound has shown particular promise in bioorthogonal labeling strategies. A Nature Chemical Biology study published in early 2024 detailed its incorporation into metabolic probes for tracking protein synthesis in live cells. The alkyne functionality allows for subsequent click chemistry modifications, while the fluorine atom serves as an NMR-active handle for detection and quantification. This dual functionality has enabled researchers to develop new methods for studying cellular processes with unprecedented spatial and temporal resolution.

From a synthetic chemistry perspective, several recent patents have highlighted innovative uses of 2138415-71-9 in continuous flow chemistry systems. The compound's stability under flow conditions and its compatibility with various catalysts have made it particularly suitable for automated synthesis platforms. A notable example includes its application in the modular synthesis of PARP inhibitors, where the tert-butyl ester group serves as a convenient protecting group that can be selectively removed in later synthetic steps.

Pharmacological evaluations of derivatives synthesized from this building block have revealed interesting structure-activity relationships. The fluorine atom at the 5-position appears to play a crucial role in modulating both the potency and selectivity of resulting compounds, particularly in CNS-targeted therapeutics. Recent in vivo studies in rodent models have demonstrated improved blood-brain barrier penetration for several derivatives, suggesting potential applications in neurological disorder treatments.

Looking forward, the unique properties of Tert-butyl 3-(2-amino-5-fluorophenyl)prop-2-ynoate position it as a versatile scaffold for future drug discovery efforts. Ongoing research is exploring its use in PROTAC (proteolysis targeting chimera) development and covalent inhibitor design, where its alkyne functionality can be leveraged for targeted protein degradation or irreversible binding strategies. As synthetic methodologies continue to advance, we anticipate seeing expanded applications of this compound across multiple therapeutic areas.